2-(Trifluoromethyl)imidazo[1,2-a]pyridine-7-carboxylic acid

Specification

• CAS No.: 1260777-52-3
• Molecular Formula: C9H5F3N2O2
• Molecular Weight: 230.14 g/mol
• IUPAC Name: 2-(trifluoromethyl)imidazo[1,2-a]pyridine-7-carboxylic acid
• Standard InChI: InChI=1S/C9H5F3N2O2/c10-9(11,12)6-4-14-2-1-5(8(15)16)3-7(14)13-6/h1-4H,(H,15,16)
• Standard InChI Key: IWQCDGQOZWSPJD-UHFFFAOYSA-N
• SMILES: C1=CN2C=C(N=C2C=C1C(=O)O)C(F)(F)F
• Canonical SMILES: C1=CN2C=C(N=C2C=C1C(=O)O)C(F)(F)F

Introduction

Chemical Structure and Properties

Molecular Structure

2-(Trifluoromethyl)imidazo[1,2-a]pyridine-7-carboxylic acid consists of a bicyclic heterocyclic system with a trifluoromethyl group and a carboxylic acid functional group as substituents. The molecular structure is represented by the SMILES notation C1=CN2C=C(N=C2C=C1C(=O)O)C(F)(F)F, which encodes the connectivity of atoms within the molecule. The compound belongs to both 5-membered and 6-membered heterocycles classification due to its fused ring system. The imidazo[1,2-a]pyridine core is an important structural scaffold in medicinal chemistry.

The chemical structure is further defined by its International Chemical Identifier (InChI): InChI=1S/C9H5F3N2O2/c10-9(11,12)6-4-14-2-1-5(8(15)16)3-7(14)13-6/h1-4H,(H,15,16). This standardized identifier enables unambiguous reference to the compound across chemical databases and literature.

Physical Properties

The physical properties of 2-(Trifluoromethyl)imidazo[1,2-a]pyridine-7-carboxylic acid are summarized in the following table:

Property	Value
Molecular Formula	C9H5F3N2O2
Molecular Weight	230.14 g/mol
CAS Number	1260777-52-3
Physical Appearance	Light yellow to brown solid
Storage Conditions	Room temperature, sealed in dry conditions
Purity (Commercial)	≥97.0% (HPLC)

The compound's trifluoromethyl group contributes to its lipophilicity, while the carboxylic acid moiety provides a site for hydrogen bonding and potential derivatization. These structural features influence its physical properties and potential interactions with biological systems.

Chemical Properties

The chemical reactivity of 2-(Trifluoromethyl)imidazo[1,2-a]pyridine-7-carboxylic acid can be inferred from its functional groups. The carboxylic acid group at position 7 can participate in typical carboxylic acid reactions, including esterification, amidation, and salt formation. The trifluoromethyl group at position 2 is generally resistant to chemical modification due to the strength of the C-F bonds and can influence the electronic properties of the heterocyclic system by its electron-withdrawing character.

The imidazo[1,2-a]pyridine core contains nitrogen atoms that can participate in acid-base reactions and potentially coordinate with metals. Mass spectral data suggests that this compound can form various adducts, which is valuable information for analytical identification.

Identification and Characterization

Analytical Data

Several key identifiers are essential for the unambiguous identification of 2-(Trifluoromethyl)imidazo[1,2-a]pyridine-7-carboxylic acid:

Identifier	Value
CAS Number	1260777-52-3
MDL Number	MFCD11976234
InChIKey	IWQCDGQOZWSPJD-UHFFFAOYSA-N
Molecular Formula	C9H5F3N2O2

These identifiers facilitate database searches and chemical inventory management for research and industrial applications.

Spectroscopic Properties

The PubChemLite database provides predicted collision cross-section (CCS) values for various adducts of 2-(Trifluoromethyl)imidazo[1,2-a]pyridine-7-carboxylic acid, which are useful for mass spectrometry-based identification:

Adduct	m/z	Predicted CCS (Ų)
[M+H]+	231.03760	146.7
[M+Na]+	253.01954	155.8
[M+NH4]+	248.06414	151.1
[M+K]+	268.99348	153.7
[M-H]-	229.02304	141.6
[M+Na-2H]-	251.00499	149.7
[M]+	230.02977	146.1
[M]-	230.03087	146.1

These CCS values represent the rotationally averaged collision cross-section of the ions, which is characteristic of the compound's three-dimensional structure. This data is valuable for identification and structural confirmation using ion mobility-mass spectrometry techniques.

Hazard Category	Statements
Signal Word	Warning
Hazard Statements	H302-H315-H319-H332-H335
Precautionary Statements	P202-P261-P262-P264+P265-P270-P271-P273-P280-P281-P301+P310-P302+P352-P304+P317-P305+P354+P338-P308+P313-P309+P311-P330-P333+P317-P337+P317-P342+P316-P362-P370+P372+P380+P373-P402-P403+P233+P235+P410-P405-P502

The hazard statements indicate that the compound is:

• H302: Harmful if swallowed

• H315: Causes skin irritation

• H319: Causes serious eye irritation

• H332: Harmful if inhaled

• H335: May cause respiratory irritation

These hazards necessitate appropriate personal protective equipment and handling procedures when working with this compound in laboratory settings.

Supplier	Pack Sizes	Reference
MSE Supplies	250 mg (CM4191); 1 g (CM4192)	MSE PRO
Achmem	500 mg, 1 g	Cat. No. AMCSX12023
Cymit Quimica	100 mg, 250 mg, 1 g	Ref. 10-F472191

The availability from multiple suppliers indicates that the compound is of interest to researchers and has established synthetic routes for commercial production.

Related Compounds

Structural Analogs

The search results include information about two structural analogs of 2-(Trifluoromethyl)imidazo[1,2-a]pyridine-7-carboxylic acid:

• 7-Methyl-2-(trifluoromethyl)imidazo[1,2-a]pyridine-3-carboxylic acid (CAS: 874830-65-6)

  • Molecular Formula: C10H7F3N2O2

  • Molecular Weight: 244.17 g/mol

  • This compound differs by having a methyl group at position 7 and the carboxylic acid group at position 3 instead of position 7.

• 7-(Trifluoromethyl)imidazo[1,2-a]pyridine-3-carboxylic acid (CAS: 1426135-67-2)

  • Molecular Formula: C9H5F3N2O2

  • Molecular Weight: 230.14 g/mol

  • This is a positional isomer with the trifluoromethyl group at position 7 and the carboxylic acid at position 3.

Comparative Analysis

A comparison of 2-(Trifluoromethyl)imidazo[1,2-a]pyridine-7-carboxylic acid with its structural analogs reveals interesting structure-property relationships:

Compound	Molecular Weight	CAS Number	Key Structural Difference
2-(Trifluoromethyl)imidazo[1,2-a]pyridine-7-carboxylic acid	230.14 g/mol	1260777-52-3	CF3 at position 2, COOH at position 7
7-Methyl-2-(trifluoromethyl)imidazo[1,2-a]pyridine-3-carboxylic acid	244.17 g/mol	874830-65-6	CF3 at position 2, CH3 at position 7, COOH at position 3
7-(Trifluoromethyl)imidazo[1,2-a]pyridine-3-carboxylic acid	230.14 g/mol	1426135-67-2	CF3 at position 7, COOH at position 3

These structural variations may lead to differences in biological activity, physicochemical properties, and synthetic accessibility. The positional isomers provide valuable tools for structure-activity relationship studies in drug discovery.